Cas no 2168584-37-8 (Ethyl 2-amino-4-hydroxy-5-nitrobenzoate)

• Product Name: Ethyl 2-amino-4-hydroxy-5-nitrobenzoate
• CAS No: 2168584-37-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 6385717
• PubChem ID: 165895364
• Update Time: 2025-06-08

Ethyl 2-amino-4-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 2168584-37-8
• EN300-7470450
• ethyl 2-amino-4-hydroxy-5-nitrobenzoate
• Ethyl 2-amino-4-hydroxy-5-nitrobenzoate

• Inchi： 1S/C9H10N2O5/c1-2-16-9(13)5-3-7(11(14)15)8(12)4-6(5)10/h3-4,12H,2,10H2,1H3
• InChI Key： JDJZRMNHEZYERD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=CC=1N)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Additional information on Ethyl 2-amino-4-hydroxy-5-nitrobenzoate

Ethyl 2-amino-4-hydroxy-5-nitrobenzoate (CAS No. 2168584-37-8): A Comprehensive Overview

Ethyl 2-amino-4-hydroxy-5-nitrobenzoate (CAS No. 2168584-37-8) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biological and chemical processes. The detailed exploration of this molecule not only sheds light on its intrinsic characteristics but also highlights its relevance in contemporary scientific advancements.

The molecular structure of Ethyl 2-amino-4-hydroxy-5-nitrobenzoate consists of a benzoate core substituted with amino, hydroxyl, and nitro functional groups. These substituents contribute to its reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the amino group at the 2-position and the hydroxyl group at the 4-position enhances its ability to participate in various chemical reactions, including condensation, oxidation, and reduction processes. Additionally, the nitro group at the 5-position introduces a strong electron-withdrawing effect, which influences the electronic properties of the molecule.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in Ethyl 2-amino-4-hydroxy-5-nitrobenzoate has been investigated for its potential role in drug development. Studies have shown that nitroaromatics can act as prodrugs, releasing active pharmaceutical ingredients under specific physiological conditions. This property makes them particularly useful in designing drugs with improved bioavailability and targeted action.

The hydroxyl group in this compound also plays a crucial role in its biological activity. Hydroxylated aromatic compounds are known to exhibit various biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these functional groups in Ethyl 2-amino-4-hydroxy-5-nitrobenzoate suggests that it may have multifaceted applications in pharmaceutical research. For instance, it could be explored as a precursor for synthesizing novel therapeutic agents or as a tool compound in biochemical assays.

Recent research has also highlighted the importance of Ethyl 2-amino-4-hydroxy-5-nitrobenzoate in material science. Its unique chemical structure makes it a suitable candidate for developing advanced materials with specific functionalities. For example, it can be used to create polymers with enhanced thermal stability or to design metal-organic frameworks (MOFs) with tailored porosity and surface properties. These materials have potential applications in catalysis, gas storage, and separation technologies.

The synthesis of Ethyl 2-amino-4-hydroxy-5-nitrobenzoate is another area of active investigation. Researchers have developed various synthetic routes to produce this compound efficiently and on an industrial scale. One such method involves the nitration of amino benzoic acid followed by esterification. This approach takes advantage of readily available starting materials and well-established reaction conditions, making it a practical choice for large-scale production.

The environmental impact of using Ethyl 2-amino-4-hydroxy-5-nitrobenzoate is also an important consideration. While this compound is not classified as a hazardous or regulated substance, its derivatives may exhibit different environmental behaviors. Therefore, studies on its biodegradability and toxicity are essential to ensure safe handling and disposal practices. Additionally, efforts are being made to develop greener synthetic methods that minimize waste generation and reduce environmental impact.

In conclusion, Ethyl 2-amino-4-hydroxy-5-nitrobenzoate (CAS No. 2168584-37-8) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing various bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry and biology.